Benzenepropanoic acid, beta-amino-4-bromo-2-chloro-
Description
“Benzenepropanoic acid, beta-amino-4-bromo-2-chloro-” is a chemical compound with the molecular formula C10H11BrClNO2 . It is a derivative of benzenepropanoic acid, which is a type of phenylpropanoid . Phenylpropanoids are a class of organic compounds that are derived from phenylalanine, an amino acid . They have a wide variety of uses, including in cosmetics, food additives, and pharmaceuticals .
Synthesis Analysis
The synthesis of “Benzenepropanoic acid, beta-amino-4-bromo-2-chloro-” could potentially involve several steps, including nitration, hydrolysis, hydrogenation, esterification, bromination, and diazotization . These steps are characteristic of the synthesis of similar compounds, such as 5-Bromo-2-chloro-4-(methoxycarbonyl)benzoic acid, which is a key intermediate for the synthesis of a family of promising SGLT2 inhibitors currently in preclinical and phase I studies for diabetes therapy .Molecular Structure Analysis
The molecular structure of “Benzenepropanoic acid, beta-amino-4-bromo-2-chloro-” can be analyzed based on its molecular formula, C10H11BrClNO2 . This formula indicates that the compound contains 10 carbon atoms, 11 hydrogen atoms, 1 bromine atom, 1 chlorine atom, 1 nitrogen atom, and 2 oxygen atoms .Chemical Reactions Analysis
The chemical reactions involving “Benzenepropanoic acid, beta-amino-4-bromo-2-chloro-” could be influenced by the presence of the bromine and chlorine atoms, as well as the amino and carboxylic acid groups. For instance, the bromine and chlorine atoms could potentially undergo nucleophilic substitution reactions . The amino group could participate in amination reactions , and the carboxylic acid group could undergo reactions such as protonation, nucleophilic attack, and water elimination .Physical And Chemical Properties Analysis
The physical and chemical properties of “Benzenepropanoic acid, beta-amino-4-bromo-2-chloro-” include a predicted boiling point of 368.0±42.0 °C and a predicted density of 1.529±0.06 g/cm3 . The compound also has a predicted pKa value of 6.92±0.10, indicating its acidity .properties
IUPAC Name |
3-amino-3-(4-bromo-2-chlorophenyl)propanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrClNO2/c10-5-1-2-6(7(11)3-5)8(12)4-9(13)14/h1-3,8H,4,12H2,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IBWBTDVNYXLMNE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)Cl)C(CC(=O)O)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201239894 |
Source
|
| Record name | Benzenepropanoic acid, β-amino-4-bromo-2-chloro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201239894 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
278.53 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1270508-35-4 |
Source
|
| Record name | Benzenepropanoic acid, β-amino-4-bromo-2-chloro- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1270508-35-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzenepropanoic acid, β-amino-4-bromo-2-chloro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201239894 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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